Cas no 872860-93-0 (N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872860-93-0
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5509033
• Update Time: 2025-10-25

N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C19H23N3O3/c1-2-20-19(25)18(24)15-12-22(16-9-5-4-8-14(15)16)13-17(23)21-10-6-3-7-11-21/h4-5,8-9,12H,2-3,6-7,10-11,13H2,1H3,(H,20,25)
• InChI Key： LFVMJSLYLFCNOD-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

N-Ethyl-2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-lndol-3-Yl}Acetamide: A Comprehensive Overview

N-Ethyl-2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-lndol-3-Yl}Acetamide (CAS No: 872860930) is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of organic chemistry and pharmacology. This compound, characterized by its intricate arrangement of functional groups, including an ethyl group, an oxo group, and a piperidine ring, exhibits remarkable properties that make it a subject of interest for researchers exploring novel chemical entities for therapeutic applications.

The molecular structure of N-Ethyl-2-Oxo... is defined by its indole core, which serves as a central scaffold for various functional groups. The indole moiety is known for its aromatic stability and ability to participate in hydrogen bonding, making it a versatile component in drug design. The presence of the piperidine ring further enhances the compound's pharmacokinetic properties, including bioavailability and metabolic stability. Recent studies have highlighted the potential of this compound as a lead molecule in the development of new drugs targeting specific biological pathways.

One of the most notable aspects of N-Ethyl... is its synthetic versatility. Researchers have employed advanced methodologies, such as Suzuki coupling and Stille coupling reactions, to synthesize this compound efficiently. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the molecule, which is critical for optimizing its biological activity.

From a pharmacological perspective, N-Ethyl... has demonstrated promising activity in preclinical studies. It has been shown to exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies have indicated that this compound may possess antioxidant properties, making it a candidate for therapies targeting oxidative stress-related diseases.

The structural features of N-Ethyl... also make it an attractive candidate for further modification and optimization. By introducing substituents at specific positions on the indole ring or modifying the piperidine moiety, researchers can potentially enhance its bioactivity and selectivity for specific targets. Such modifications could pave the way for the development of more effective therapeutic agents with fewer side effects.

In conclusion, N-Ethyl... (CAS No: 872860930) represents a fascinating example of how complex organic molecules can be designed and synthesized to address unmet medical needs. With its unique structure and promising biological profile, this compound holds significant potential for advancing drug discovery and development efforts in the coming years.